![molecular formula C19H21N3O4 B2674092 3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide CAS No. 868970-84-7](/img/structure/B2674092.png)
3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide” is a chemical compound with the molecular formula C24H23N3O4 . It is also known by the synonym "WAY-272277" . The compound is part of the imidazo[1,2-a]pyridine class, which has been recognized for its wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzamide group with three methoxy groups at the 3, 4, and 5 positions of the benzene ring. Attached to the benzamide nitrogen is a methyl group linked to an imidazo[1,2-a]pyridine ring . For a detailed structural analysis, a crystallographic study would be needed.Physical and Chemical Properties Analysis
The molecular weight of this compound is 417.45712 . Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
Medicinal Chemistry and Drug Design
Compounds with the imidazo[1,2-a]pyridine core have been extensively explored for their pharmacological properties. For example, a series of imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiviral activities, particularly as inhibitors of human rhinovirus, demonstrating the potential of these compounds in antiviral drug development (Hamdouchi et al., 1999). Similarly, other research focused on developing H+/K+-ATPase inhibitors for the treatment of gastric acid-related diseases, highlighting the therapeutic potential of pyridine and benzimidazole derivatives (Ife et al., 1989).
Material Science and Luminescence
Research on pyridyl-substituted benzamides has led to the discovery of compounds with aggregation-enhanced emission and multi-stimuli-responsive properties, making them candidates for applications in material science, particularly in the development of responsive materials and sensors (Srivastava et al., 2017).
Synthetic Chemistry
The development of new synthetic methodologies for compounds containing the imidazo[1,2-a]pyridine moiety is of significant interest. For instance, research on the three-component, one-pot synthesis of 1,8-naphthyridine and isoxazole derivatives showcases the innovation in synthetic routes, potentially applicable to a wide range of compounds including 3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide (Guleli et al., 2019).
Future Directions
The imidazo[1,2-a]pyridine class of compounds, to which this compound belongs, has been recognized for its potential in drug discovery, particularly as antituberculosis agents . Future research could focus on exploring the therapeutic potential of this compound, its optimization, and its detailed pharmacokinetic and pharmacodynamic properties.
Properties
IUPAC Name |
3,4,5-trimethoxy-N-[(7-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-12-5-6-22-11-14(21-17(22)7-12)10-20-19(23)13-8-15(24-2)18(26-4)16(9-13)25-3/h5-9,11H,10H2,1-4H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABZJWZVRBMLEQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=CN2C=C1)CNC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.